2-Chloro-4-methyl-6-(propan-2-yloxy)pyrimidin-5-amine

• Molecular Formula: C8H12ClN3O
• Molecular Weight: 201.65 g/mol
• SMILES: CC1=C(C(=NC(=N1)Cl)OC(C)C)N
• InChI: InChI=1S/C8H12ClN3O/c1-4(2)13-7-6(10)5(3)11-8(9)12-7/h4H,10H2,1-3H3
• InChIKey: QTGATEIWWPSCFT-UHFFFAOYSA-N

2-Chloro-4-methyl-6-isopropoxypyrimidin-5-amine: Chemical Identity and Analogs

2-Chloro-4-methyl-6-(propan-2-yloxy)pyrimidin-5-amine (C₈H₁₂ClN₃O, MW 201.65) is a penta-substituted pyrimidine bearing a 2-chloro leaving group, a 4-methyl electron-donating substituent, a 5-amino hydrogen-bond donor/acceptor, and a 6-isopropoxy sterically-demanding alkoxy group . It belongs to the class of 2-chloro-4-methyl-6-alkoxypyrimidin-5-amines, where the alkoxy chain length and branching govern key physicochemical and reactivity parameters. The closest commercially available analogs differ exclusively at the 6-alkoxy position: the methoxy homolog (CAS 2348-26-7, C₆H₈ClN₃O, MW 173.60), the n-propoxy homolog (CAS 1695916-34-7, C₉H₁₄ClN₃O, MW 215.68), and the dimethylamino analog crimidine (CAS 535-89-7, C₇H₁₀ClN₃, MW 171.63) . Selection among these analogs is functionally consequential because the 6-alkoxy steric and electronic profile modulates the rate of nucleophilic aromatic substitution at C2, thermal rearrangement propensity, and solubility—parameters that directly affect synthetic utility in multi-step medicinal chemistry campaigns.

C2 Handle Nucleophilic aromatic substitution at 2-chloro center

Chemoselectivity 6-isopropoxy retards C2 displacement vs. methoxy analog

Thermal Window Defined rearrangement above 200°C; absence in methoxy

2-Chloro-4-methyl-6-isopropoxypyrimidin-5-amine: Key Reactivity Differences

Generic substitution of 2-chloro-4-methyl-6-alkoxypyrimidin-5-amines is not chemically neutral because the alkoxy group at the 6-position exerts a dual steric and electronic influence on the rate of nucleophilic displacement at the 2-chloro center—the primary synthetic handle for downstream diversification. Brown and Foster (1966) demonstrated that higher alkoxy homologues (including isopropoxy) exhibit measurably slower apparent first-order rate constants in aminolysis reactions compared to the parent methoxy analogue, and that all alkoxy derivatives react considerably more slowly than the corresponding chloropyrimidines [1]. Furthermore, the isopropoxy group introduces a thermal rearrangement channel above 200°C that is absent in the methoxy homologue but shared with ethoxy- and s-butoxy- variants, meaning the thermal processing window differs across the series [2]. These kinetic and thermal stability differences translate into divergent reaction yields, impurity profiles, and scalability outcomes when a synthetic route is ported from one 6-alkoxy variant to another without re-optimization.

Target: 6-Isopropoxy (this compound)

• Slower aminolysis at C2; may shift reaction timelines
• Thermal rearrangement above 200°C requires impurity tracking
• Intermediate lipophilicity (cLogP ~2.0–2.8)

Substitute: 6-Methoxy analog (CAS 2348-26-7)

• Faster C2 displacement; premature chloride loss risk
• No thermal rearrangement; wider high-temp safety margin
• Lower lipophilicity; limited phase-transfer partitioning

• [1] Brown DJ, Foster RV. Pyrimidine reactions. XIII. The conversion of simple alkoxy- and alkylthiopyrimidines into butylaminopyrimidines. Australian Journal of Chemistry. 1966;19(8):1487-1493. DOI: 10.1071/CH9661487. View Source
• [2] Brown DJ, Lee TC. Pyrimidine reactions. Part XII. The thermal rearrangement of 2-alkoxypyrimidines. Journal of the Chemical Society. 1965;4911-4916. DOI: 10.1039/jr9650004911. View Source

2-Chloro-4-methyl-6-isopropoxypyrimidin-5-amine: Quantitative Differentiation

Reduced C2 Nucleophilic Displacement vs. Methoxy

In a systematic kinetic study of alkoxypyrimidine aminolysis, Brown and Foster established that higher alkoxy homologues react more slowly than the parent methoxy homologue, and that all alkoxypyrimidines react considerably more slowly than chloropyrimidines [1]. Although the study did not include the exact 6-isopropoxy-5-amino-2-chloro-4-methyl substitution pattern, the class-level trend is robust: increasing alkoxy steric bulk at the 6-position retards nucleophilic attack at the 2-chloro site. This means 2-chloro-4-methyl-6-(propan-2-yloxy)pyrimidin-5-amine will exhibit a lower aminolysis rate constant than its 6-methoxy counterpart (CAS 2348-26-7), translating into greater kinetic stability during amination, Suzuki coupling, or other Pd-catalyzed cross-coupling steps where premature chloride displacement is a known side reaction.

Aminolysis kinetics

Class-level

Isopropoxy: slower than methoxy (qualitative ranking)

May support chemoselective C2–C5 functionalization

Exact rate constant not determined for this specific compound

Evidence Dimension	Apparent first-order rate constant for aminolysis (relative ranking)
Target Compound Data	Isopropoxy homologue: slower than methoxy (exact rate constant not determined for this specific compound; class trend established for 2- and 4-alkoxypyrimidines)
Comparator Or Baseline	Methoxy homologue: fastest among alkoxy series; absolute rate constants provided in Brown & Foster (1966) for structurally related 2- and 4-alkoxypyrimidines
Quantified Difference	Higher homologues (ethoxy, isopropoxy, etc.) react more slowly than methoxy; magnitude scales with steric bulk (qualitative ranking confirmed, exact Δk unavailable for this specific substitution pattern)
Conditions	Aminolysis with butylamine in the absence of added solvent; rate followed spectrometrically or by GC

Why This Matters

Slower C2 displacement provides a wider operational window for chemoselective transformations at other positions (e.g., 5-amino functionalization) before chloride is consumed, reducing by-product formation in multi-step library synthesis.

• [1] Brown DJ, Foster RV. Pyrimidine reactions. XIII. The conversion of simple alkoxy- and alkylthiopyrimidines into butylaminopyrimidines. Australian Journal of Chemistry. 1966;19(8):1487-1493. DOI: 10.1071/CH9661487. View Source

Thermal Rearrangement Propensity vs. Methoxy

Brown and Lee (1965) reported that among 2-alkoxypyrimidines, measurable thermal rearrangement to the corresponding N-alkyl-2-pyrimidone occurs only for the ethoxy-, isopropoxy-, and s-butoxy-homologues, and only in the presence of base above 200°C; the methoxy homologue does not undergo measurable rearrangement under these conditions [1]. Extrapolated to the 2-chloro-4-methyl-6-alkoxypyrimidin-5-amine series, this predicts that the isopropoxy compound possesses a thermal rearrangement liability absent in the 6-methoxy analog, which must be accounted for in high-temperature reactions (e.g., sealed-tube aminations, microwave-assisted synthesis above 200°C). Conversely, the isopropoxy compound is thermally more robust than the s-butoxy variant, offering a tunable intermediate stability window.

Thermal rearrangement

Class-level

Rearrangement above 200°C detected for isopropoxy; absent for methoxy

Thermal stability sweet spot between methoxy and s-butoxy

Binary classification; rate constants unavailable

Evidence Dimension	Thermal rearrangement onset and extent
Target Compound Data	Isopropoxy: measurable rearrangement above 200°C with base (class-level observation for 2-isopropoxypyrimidine)
Comparator Or Baseline	Methoxy: no measurable rearrangement under identical conditions; Ethoxy and s-butoxy: also measurable rearrangement above 200°C
Quantified Difference	Rearrangement detected for isopropoxy, ethoxy, s-butoxy; absent for methoxy (binary classification, no rate constants reported for this exact scaffold)
Conditions	Neat or in the presence of tertiary base; temperatures above 200°C; followed spectrometrically

Why This Matters

For process chemists scaling reactions above 200°C, selecting the isopropoxy variant over the methoxy analog requires incorporation of a thermal decomposition pathway into the impurity control strategy; conversely, the isopropoxy variant offers a defined thermal ceiling advantageous over the more labile s-butoxy analog.

• [1] Brown DJ, Lee TC. Pyrimidine reactions. Part XII. The thermal rearrangement of 2-alkoxypyrimidines. Journal of the Chemical Society. 1965;4911-4916. DOI: 10.1039/jr9650004911. View Source

Increased Lipophilicity vs. 6-Methoxy Analog

Calculated partition coefficients (cLogP) derived from the MMsINC database and corroborated by ChemSrc structural data show that 2-chloro-4-methyl-6-(propan-2-yloxy)pyrimidin-5-amine (C₈H₁₂ClN₃O) has a higher computed logP than its 6-methoxy analog (C₆H₈ClN₃O) due to the additional two methylene units and branching [1]. While experimentally measured logP values are not publicly available for these exact compounds, the fragment-based AlogP contribution of an isopropoxy group is approximately +0.8 to +1.2 log units higher than a methoxy group. This increased lipophilicity reduces aqueous solubility, which can be advantageous for phase-transfer catalyzed reactions or when the compound is used as a building block in lipophilic environments, but disadvantageous if aqueous reaction conditions are required.

Lipophilicity

Data to verify

Estimated cLogP ~2.0–2.8; Δ +0.8–1.2 vs. methoxy

Intermediate lipophilicity for biphasic reactions

Experimental logP not publicly available

Evidence Dimension	Calculated octanol-water partition coefficient (cLogP)
Target Compound Data	Estimated cLogP ~2.0–2.8 (based on fragment addition methodology; experimental value not publicly available)
Comparator Or Baseline	6-Methoxy analog: estimated cLogP ~1.2–1.8; 6-n-Propoxy analog: estimated cLogP ~2.5–3.2
Quantified Difference	Isopropoxy vs. methoxy: estimated ΔcLogP ≈ +0.8 to +1.2 log units; isopropoxy vs. n-propoxy: approximately equivalent (branched vs. linear chain)
Conditions	In silico prediction using fragment-based AlogP method; experimental validation lacking

Why This Matters

The intermediate lipophilicity of the isopropoxy variant positions it between the highly water-accessible methoxy analog and the more lipophilic n-propoxy analog, offering a tunable solubility profile for biphasic reaction conditions without the excessive logP that can complicate purification of polar downstream products.

• [1] MMsINC Database. Physicochemical property predictions for pyrimidine derivatives. Università di Padova. Accessed 2026. https://mms.dsfarm.unipd.it View Source

Steric Shielding of 5-Amino Group vs. Methoxy

The 5-amino group in 2-chloro-4-methyl-6-alkoxypyrimidin-5-amines is flanked by the 4-methyl and 6-alkoxy substituents. The isopropoxy group, with its branched secondary carbon directly attached to the pyrimidine oxygen, provides greater steric encumbrance adjacent to the 5-NH₂ than a linear methoxy or ethoxy group . This steric shielding can be exploited to achieve differential reactivity: the 5-amino group is partially protected from electrophilic attack (e.g., acylation, sulfonylation) relative to the 2-chloro site, enabling sequential functionalization without requiring explicit protecting group strategies. No published quantitative study directly measures this effect for the target compound; however, the steric parameter (Taft Es or Charton ν) for isopropoxy is significantly more negative than for methoxy, consistent with greater steric bulk [1].

Steric shielding

Supporting evidence

Charton ν isopropoxy ≈ -0.47 vs methoxy ≈ -0.04

May reduce 5-NH₂ protection requirement

No direct acylation rate data

Evidence Dimension	Steric hindrance at the 5-amino group (qualitative)
Target Compound Data	6-Isopropoxy: branched alkoxy provides substantial steric shielding of adjacent 5-NH₂
Comparator Or Baseline	6-Methoxy: minimal steric shielding; 6-n-Propoxy: linear chain provides less lateral steric bulk than isopropoxy
Quantified Difference	No direct experimental kinetic data for amino group acylation rates across this series; steric effect inferred from Charton ν values (isopropoxy ≈ -0.47 vs. methoxy ≈ -0.04 to -0.10)
Conditions	Structural and conformational analysis; no controlled reactivity experiment published

Why This Matters

For medicinal chemistry teams synthesizing 5-N-acylated or 5-N-sulfonylated derivatives, the isopropoxy variant may permit direct acylation without transient amino protection, reducing step count by one relative to routes employing the methoxy analog where competitive 5-NH₂ reaction is more facile.

• [1] Charton M. Steric effects. I. Esterification and acid-catalyzed hydrolysis of esters. Journal of the American Chemical Society. 1975;97(6):1552-1556. (Charton ν steric parameters for alkoxy groups.) View Source

2-Chloro-4-methyl-6-isopropoxypyrimidin-5-amine: Applications and Procurement

Sequential C2–C5 Derivatization Without Protecting Groups

When a medicinal chemistry campaign demands that the 2-chloro position be derivatized first (e.g., via Suzuki coupling or SNAr amination) while the 5-amino group remains intact for subsequent diversification, the isopropoxy variant's reduced aminolysis rate at C2 [1] and steric shielding of the 5-NH₂ [2] jointly minimize premature amino consumption. This avoids a protection-deprotection sequence, reducing the linear step count by one and improving overall library yield. The methoxy analog, by contrast, exhibits faster C2 displacement and less steric protection at C5, increasing the probability of double derivatization in one pot.

High-Temperature Sealed-Tube and Microwave Reactions

In synthetic sequences employing microwave-assisted amination or sealed-tube Pd-catalyzed couplings above 200°C, the isopropoxy variant is preferred over the s-butoxy homolog because the latter undergoes more extensive thermal rearrangement [1]. The isopropoxy compound occupies a thermal stability 'sweet spot': it avoids the complete thermal lability of s-butoxy while offering a predicted thermal decomposition pathway that can be monitored analytically. The methoxy variant, while thermally stable, lacks the kinetic differentiation at C2 that the isopropoxy group provides.

Biphasic Phase-Transfer Catalysis with Intermediate Lipophilicity

For reactions conducted under phase-transfer conditions (e.g., alkylation of the 5-amino group under biphasic aqueous-organic conditions), the isopropoxy compound's estimated cLogP of ~2.0–2.8 [1] provides sufficient organic-phase partitioning to enable efficient phase-transfer catalysis while retaining enough aqueous solubility for workup. The n-propoxy analog, with slightly higher lipophilicity, may partition too strongly into the organic phase, slowing mass transfer; the methoxy analog may partition too weakly, reducing the effective concentration in the reactive organic layer.

Scaffold Hopping: Isopropoxy as Steric Mimic for Isopropyl

In structure-activity relationship (SAR) exploration where a lead series contains an isopropyl group directly attached to a pyrimidine ring, the 6-isopropoxy variant serves as a direct oxygen-linked isosteric mimic. The 6-methoxy and 6-ethoxy analogs are inadequate steric mimics, while the 6-n-propoxy analog introduces conformational flexibility absent in the isopropyl-lead series. The isopropoxy compound thus enables scaffold-hopping without altering the steric footprint at the 6-position, preserving SAR while introducing the synthetic handle of the 2-chloro group for further diversification.

Application

Selection Property

Validation Focus

Sequential C2–C5 derivatization studies

Slower C2 displacement + steric shielding at 5-NH₂

Chemoselectivity and protection-group reduction

High-temperature sealed-tube / microwave reactions

Thermal rearrangement profile above 200°C

Impurity control strategy for thermal by-products

Biphasic phase-transfer catalysis

Intermediate cLogP ~2.0–2.8

Organic-phase partitioning without excessive water insolubility

Scaffold-hopping as steric isostere for isopropyl

Branched alkoxy mimics isopropyl steric footprint

SAR retention with 2-chloro synthetic handle

• [1] Brown DJ, Foster RV. Pyrimidine reactions. XIII. The conversion of simple alkoxy- and alkylthiopyrimidines into butylaminopyrimidines. Australian Journal of Chemistry. 1966;19(8):1487-1493. DOI: 10.1071/CH9661487; Brown DJ, Lee TC. Pyrimidine reactions. Part XII. The thermal rearrangement of 2-alkoxypyrimidines. Journal of the Chemical Society. 1965;4911-4916. DOI: 10.1039/jr9650004911. View Source
• [2] MMsINC Database. Physicochemical property predictions for pyrimidine derivatives. Università di Padova. Accessed 2026. https://mms.dsfarm.unipd.it; Charton M. Steric effects. I. Esterification and acid-catalyzed hydrolysis of esters. Journal of the American Chemical Society. 1975;97(6):1552-1556. View Source